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Compound of Interest

Compound Name: (R)-N-Boc-2-aminocyclohexanone

Cat. No.: B142853

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (R)-N-Boc-2-aminocyclohexanone, a chiral
building block crucial in organic synthesis and pharmaceutical development. It details its
chemical properties, synthesis methodologies, and applications, presenting data in a clear and
accessible format for technical audiences.

Core Chemical and Physical Properties

(R)-N-Boc-2-aminocyclohexanone, also known as tert-butyl N-[(1R)-2-
oxocyclohexyl]carbamate, is a valuable intermediate due to its protected amine and ketone
functionalities within a chiral cyclohexanone framework.[1][2] The tert-butoxycarbonyl (Boc)
protecting group allows for selective reactions at other sites of the molecule.[2]

Table 1: Chemical Identifiers and Properties

Identifier Value

Molecular Formula C11H19NO3[1]
Molecular Weight 213.27 g/mol [1][3]
CAS Number 149524-64-1[1]

| Synonym | tert-butyl N-[(1R)-2-oxocyclohexyl]carbamate[1] |

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b142853?utm_src=pdf-interest
https://www.benchchem.com/product/b142853?utm_src=pdf-body
https://www.benchchem.com/product/b142853?utm_src=pdf-body
https://www.chemscene.com/product/149524-64-1.html
https://www.benchchem.com/product/b1147441
https://www.benchchem.com/product/b1147441
https://www.chemscene.com/product/149524-64-1.html
https://www.chemscene.com/product/149524-64-1.html
https://www.hzsqchem.com/3-n-boc-aminocyclohexanone-in-pharmaceutical-synthesis.html
https://www.chemscene.com/product/149524-64-1.html
https://www.chemscene.com/product/149524-64-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Table 2: Physicochemical Data

Property Value
Topological Polar Surface Area (TPSA) 55.4 A7[1]
LogP 2.0228[1]
Hydrogen Bond Acceptors 3[1]
Hydrogen Bond Donors 1[1]
Rotatable Bonds 1[1]

| Purity | 297%[1] |

Synthesis and Experimental Protocols

The synthesis of enantiomerically pure N-Boc-2-aminocyclohexanone derivatives is critical for

their application in asymmetric synthesis. Methodologies often involve the use of chiral

precursors, enzymatic resolutions, or asymmetric amination.

General Synthesis Workflow

The synthesis of N-Boc-aminocyclohexanones can be achieved through a multi-step process

that often starts from a related chiral precursor like an amino alcohol. The workflow below

illustrates a common synthetic route.
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A generalized workflow for the synthesis of (R)-N-Boc-2-aminocyclohexanone.

Detailed Protocol: Synthesis of 4-N-Boc-aminocyclohexanone from 4-aminocyclohexanol
hydrochloride
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While a specific protocol for the (R)-2-amino isomer is not readily available, the following
method for the related 4-N-Boc-aminocyclohexanone provides a representative experimental
procedure.[4]

e Step 1: Boc Protection of the Amino Group

[e]

Combine 4-aminocyclohexanol hydrochloride, polyguanidine, and Boc anhydride in a
1:2:1.5 weight ratio in a reaction vessel.

[e]

Stir the mixture at room temperature for 12-24 hours.

o

Filter the resulting mixture, wash, and dry the solid.

[¢]

Remove the solvent by rotary evaporation to yield the white solid, 4-N-Boc-
aminocyclohexanol.[4]

o Step 2: Oxidation to the Ketone

o Add the 4-N-Boc-aminocyclohexanol to a solution of sodium hypochlorite or sodium
chlorite.

o Acidify the mixture and stir for 1-2 hours.
o Perform a liquid-liquid extraction to separate the organic layer.

o Wash the organic layer with water, dry it, and remove the dichloromethane via rotary
evaporation to obtain the final product, 4-N-Boc-aminocyclohexanone, as a white solid.[4]

Applications in Research and Drug Development

(R)-N-Boc-2-aminocyclohexanone and its related structures are versatile intermediates with
significant applications in several areas of chemical and pharmaceutical research.

o Chiral Building Block: This compound serves as a key chiral building block in the synthesis of
complex organic molecules.[2] Its rigid cyclohexane framework provides a stable
conformational platform, which is crucial for studying stereoselective reactions.[2]
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e Pharmaceutical Synthesis: It is an important intermediate in the synthesis of various
pharmaceuticals, particularly those targeting neurological disorders.[5] The unique structure
allows for the development of drugs with potentially enhanced efficacy and reduced side
effects.[5] It is also instrumental in creating conformationally restricted chiral amino acids and
isosteres for developing biologically active peptides.[2]

o Asymmetric Catalysis: The protected aminocyclohexanone core is used to prepare chiral
ligands and auxiliaries that can control the stereochemical outcome of chemical reactions.[2]

» Biotechnology and Materials Science: In bioconjugation, it can act as a linker to attach
biomolecules to other molecules or surfaces, which is important for developing diagnostics
and therapeutics.[5] It is also used in the formulation of advanced polymers and coatings.[5]

Logical Relationships in Application

The utility of (R)-N-Boc-2-aminocyclohexanone stems from the interplay between its
structural features and its functional roles in synthesis.
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Logical relationships of (R)-N-Boc-2-aminocyclohexanone's features and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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